Cas no 59253-90-6 (1-Cyclopentenylcarbonyl Chloride)

1-Cyclopentenylcarbonyl chloride is a reactive organic compound characterized by its cyclopentenyl ring and acyl chloride functional group. This reagent is primarily used in organic synthesis as an intermediate for the introduction of the cyclopentenylcarbonyl moiety into target molecules. Its high reactivity makes it valuable for acylation reactions, including the formation of esters, amides, and ketones. The compound is particularly useful in pharmaceutical and fine chemical synthesis due to its ability to facilitate efficient carbon-carbon and carbon-heteroatom bond formation. Proper handling under anhydrous conditions is essential due to its sensitivity to moisture. Its structural features enable versatile applications in cyclopentene-based scaffold construction.

1-Cyclopentenylcarbonyl Chloride structure

59253-90-6 structure

Product Name:1-Cyclopentenylcarbonyl Chloride

CAS No:59253-90-6

MF:C₆H₇ClO

MW:130.572180986404

CID:1612792

PubChem ID:11332481

Update Time:2025-06-12

1-Cyclopentenylcarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 1-Cyclopentene-1-carbonyl chloride
- cyclopent-1-enecarboxylic acid chloride
- cyclopentene-1-carbonyl chloride
- cyclopentenecarbonyl chloride
- DB-363527
- CYCLOPENT-1-ENE-1-CARBONYL CHLORIDE
- G28814
- 59253-90-6
- UPRHYURICVZODA-UHFFFAOYSA-N
- DTXSID60462544
- cyclopent-1-enecarbonylchloride
- SCHEMBL2559392
- 1-Cyclopentenylcarbonyl Chloride
- EN300-7587197
- cyclopent-1-enecarbonyl chloride
- AKOS006325800
- MDL： MFCD11520757
- Inchi： 1S/C6H7ClO/c7-6(8)5-3-1-2-4-5/h3H,1-2,4H2
- InChI Key： UPRHYURICVZODA-UHFFFAOYSA-N
- SMILES： ClC(C1=CCCC1)=O

Computed Properties

Exact Mass: 130.01861
Monoisotopic Mass: 130.0185425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-Cyclopentenylcarbonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C989975-100mg	1-Cyclopentenylcarbonyl Chloride	59253-90-6		100mg	$ 80.00	2023-02-02
TRC	C989975-1g	1-Cyclopentenylcarbonyl Chloride	59253-90-6		1g	$ 335.00	2023-02-02
TRC	C989975-2.5g	1-Cyclopentenylcarbonyl Chloride	59253-90-6		2.5g	$ 660.00	2023-02-02
TRC	C989975-5g	1-Cyclopentenylcarbonyl Chloride	59253-90-6		5g	$ 1205.00	2023-02-02
A2B Chem LLC	AG89565-50mg	1-CYCLOPENTENE-1-CARBONYL CHLORIDE	59253-90-6	95%	50mg	$286.00	2024-04-19
A2B Chem LLC	AG89565-100mg	1-CYCLOPENTENE-1-CARBONYL CHLORIDE	59253-90-6	95%	100mg	$329.00	2024-04-19
A2B Chem LLC	AG89565-250mg	1-CYCLOPENTENE-1-CARBONYL CHLORIDE	59253-90-6	95%	250mg	$384.00	2024-04-19
A2B Chem LLC	AG89565-500mg	1-CYCLOPENTENE-1-CARBONYL CHLORIDE	59253-90-6	95%	500mg	$552.00	2024-04-19
A2B Chem LLC	AG89565-1g	1-CYCLOPENTENE-1-CARBONYL CHLORIDE	59253-90-6	95%	1g	$669.00	2024-04-19
A2B Chem LLC	AG89565-2.5g	1-CYCLOPENTENE-1-CARBONYL CHLORIDE	59253-90-6	95%	2.5g	$1120.00	2024-04-19

1-Cyclopentenylcarbonyl Chloride Related Literature

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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480

Additional information on 1-Cyclopentenylcarbonyl Chloride

Comprehensive Guide to 1-Cyclopentenylcarbonyl Chloride (CAS No. 59253-90-6): Properties, Applications, and Industry Insights

1-Cyclopentenylcarbonyl Chloride (CAS No. 59253-90-6) is a specialized organic compound widely recognized for its versatile applications in synthetic chemistry and pharmaceutical intermediates. This article delves into its molecular structure, physicochemical properties, and cutting-edge uses, addressing common queries such as "synthesis of 1-Cyclopentenylcarbonyl Chloride" and "safety data for CAS 59253-90-6." With growing interest in sustainable chemistry, this compound’s role in green synthesis is also highlighted.

The cyclopentenyl carbonyl chloride structure features a reactive acyl chloride group bonded to a cyclopentene ring, making it a valuable building block for fine chemical manufacturing. Researchers frequently search for "how to handle 1-Cyclopentenylcarbonyl Chloride" due to its moisture sensitivity. Proper storage under inert gas (e.g., nitrogen) and anhydrous conditions is critical to maintain stability. Its boiling point and solubility data are often referenced in industrial process design.

In pharmaceutical applications, 59253-90-6 serves as a precursor for bioactive molecule synthesis, particularly in cyclopentane-based drug scaffolds. Recent trends show increased searches for "1-Cyclopentenylcarbonyl Chloride in API development," reflecting its relevance in antiviral and anti-inflammatory drug research. The compound’s reactivity with nucleophiles enables efficient amide or ester formations, a topic frequently explored in organic chemistry forums.

From an industrial perspective, CAS 59253-90-6 is gaining traction in specialty polymer production, where its cyclic structure enhances material flexibility. Environmental concerns have spurred searches like "biodegradable derivatives of 1-Cyclopentenylcarbonyl Chloride," aligning with the global push for eco-friendly materials. Analytical techniques such as GC-MS and NMR are essential for quality control, as purity directly impacts downstream reactions.

Emerging studies explore its utility in catalysis and asymmetric synthesis, addressing the demand for "chiral synthesis using cyclopentenyl compounds." The compound’s compatibility with Grignard reagents and organometallic catalysts further expands its synthetic potential. Regulatory compliance, often searched as "59253-90-6 SDS documentation," remains a priority for commercial users.

In conclusion, 1-Cyclopentenylcarbonyl Chloride (CAS No. 59253-90-6) bridges academic research and industrial innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced material science—underscore its importance in modern chemistry. Future developments may focus on scalable production methods and green chemistry adaptations, responding to evolving industry needs.